Cas no 180059-77-2 (Voafinidine)

• Product Name: Voafinidine
• CAS No: 180059-77-2
• MF: C₂₀H₂₈N₂O₂
• MW: 328.448525428772
• CID: 229470
• PubChem ID: 11121012
• Update Time: 2024-11-04

Voafinidine Chemical and Physical Properties

Names and Identifiers

• 2H-3,7-Methanoazacycloundecino[5,4-b]indole-5,6-diol,7-ethyl-1,4,5,6,7,8,9,10-octahydro-10-methyl-, (5S,6S,7S)- (9CI)
• Voafinidine
• (+)-Voafinidine
• 2H-3,7-Methanoazacycloundecino[5,4-b]indole-5,6-diol,7-ethyl-1,4,5,6,7,8,9,10-octahydro-10-methyl-, [5S-(5R*,6R*,7R*)]-
• (15S,16S,17S)-15-ethyl-11-methyl-1,11-diazatetracyclo[13.3.1.04,12.05,10]nonadeca-4(12),5,7,9-tetraene-16,17-diol
• AKOS040763129
• 180059-77-2

• Inchi： 1S/C20H28N2O2/c1-3-20-10-8-17-15(14-6-4-5-7-16(14)21(17)2)9-11-22(13-20)12-18(23)19(20)24/h4-7,18-19,23-24H,3,8-13H2,1-2H3/t18-,19+,20-/m0/s1
• InChI Key： LZWQFKGUQLBGKC-ZCNNSNEGSA-N
• SMILES： O[C@@H]1[C@H](CN2CCC3C4C=CC=CC=4N(C)C=3CC[C@@]1(CC)C2)O

Computed Properties

• Exact Mass: 328.215078140g/mol
• Monoisotopic Mass: 328.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.6
• XLogP3: 2.3

Experimental Properties

• Color/Form: Powder

Voafinidine Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Quebrachamine alkaloids Quebrachamine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Quebrachamine alkaloids